Cas no 93274-67-0 (3-(2-methoxy-2-oxoethyl)sulfanylpropanoic acid)

• Product name: 3-(2-methoxy-2-oxoethyl)sulfanylpropanoic acid
• CAS No: 93274-67-0
• MF: C₆H₁₀O₄S
• MW: 178.206201076508
• CID: 4336639
• PubChem ID: 23043807

3-(2-methoxy-2-oxoethyl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(2-methoxy-2-oxoethyl)thio]-
• 3-[(2-methoxy-2-oxoethyl)sulfanyl]propanoic acid
• AKOS008019473
• SCHEMBL7292825
• EN300-65811
• Z54688741
• TDA27467
• 93274-67-0
• 3-[(2-methoxy-2-oxoethyl)sulfanyl]propanoicacid
• 3-(2-methoxy-2-oxoethyl)sulfanylpropanoic acid

• Inchi： InChI=1S/C6H10O4S/c1-10-6(9)4-11-3-2-5(7)8/h2-4H2,1H3,(H,7,8)
• InChI Key： KNBKPLSCDWAFFY-UHFFFAOYSA-N
• SMILES： COC(=O)CSCCC(=O)O

Computed Properties

• Exact Mass: 178.02997997Da
• Monoisotopic Mass: 178.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9Ų
• XLogP3: 0.3

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 307.8±27.0 °C at 760 mmHg
• Flash Point: 140.0±23.7 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-(2-methoxy-2-oxoethyl)sulfanylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-(2-methoxy-2-oxoethyl)sulfanylpropanoic acid

3-(2-Methoxy-2-Oxoethyl)Sulfanylpropanoic Acid: A Comprehensive Overview

3-(2-Methoxy-2-Oxoethyl)Sulfanylpropanoic Acid (CAS No. 93274-67-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique sulfur-containing structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a sulfanyl group attached to a propanoic acid backbone, with a methoxy-substituted ketone moiety further enhancing its chemical complexity and functional versatility.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry, particularly in the design of bioactive molecules. 3-(2-Methoxy-2-Oxoethyl)Sulfanylpropanoic Acid exemplifies this trend, as its structure lends itself well to various biological interactions. Researchers have explored its potential as a precursor for drug delivery systems, where its sulfur group can serve as a reactive site for conjugation with other therapeutic agents.

The synthesis of 3-(2-Methoxy-2-Oxoethyl)Sulfanylpropanoic Acid involves a multi-step process that typically begins with the preparation of the sulfanyl intermediate. This is followed by the introduction of the methoxy-substituted ketone group through methods such as nucleophilic substitution or condensation reactions. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yield and purity while minimizing environmental impact.

In terms of applications, this compound has shown promise in the development of antioxidant agents due to its ability to scavenge free radicals. Additionally, its sulfur-containing structure makes it a candidate for use in catalytic processes, where it can act as a ligand or co-catalyst in organic transformations.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that the methoxy group plays a crucial role in stabilizing the molecule's conformation, thereby influencing its reactivity and bioavailability.

Furthermore, the integration of green chemistry principles into the synthesis and application of 3-(2-Methoxy-2-Oxoethyl)Sulfanylpropanoic Acid has been a topic of growing interest. Researchers are exploring ways to reduce waste and energy consumption during its production, aligning with global sustainability goals.

In conclusion, 3-(2-Methoxy-2-Oxoethyl)Sulfanylpropanoic Acid (CAS No. 93274-67-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing both academic research and industrial innovations.